![molecular formula C24H25N3O4 B2408917 6,7-Dimethyl-2-(2-morpholinoethyl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione CAS No. 886162-96-5](/img/structure/B2408917.png)
6,7-Dimethyl-2-(2-morpholinoethyl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
Overview
Description
The compound “6,7-Dimethyl-2-(2-morpholinoethyl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione” is a complex organic molecule that contains several functional groups and rings, including a pyrrole ring, a pyridine ring, and a chromeno ring . Pyrrole and pyridine rings are common in many bioactive molecules and drugs . The presence of these rings, along with the other functional groups, could potentially give this compound a wide range of biological activities.
Scientific Research Applications
Synthesis Techniques and Chemical Reactions
- A study explored the synthesis of complex organic compounds similar to 6,7-Dimethyl-2-(2-morpholinoethyl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, highlighting the dichotomy in ring-opening reactions of furan derivatives with cyclic secondary amines (Šafár̆ et al., 2000).
- Another research indicated the high yield synthesis of similar compounds using methyl o-hydroxybenzoylpyruvate, aromatic aldehydes, and N,N-dimethylethylenediamine (Vydzhak & Panchishyn, 2010).
Pharmacological and Biological Applications
- A study demonstrated the potential of similar compounds for antitubercular activity, highlighting their efficacy against Mycobacterium tuberculosis (Kantevari et al., 2011).
- Research on similar compounds suggested their utility in cytotoxic evaluations, indicating potential applications in cancer research (Udayakumar et al., 2017).
Molecular Interactions and Structural Analysis
- Studies on compounds akin to 6,7-Dimethyl-2-(2-morpholinoethyl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione revealed insights into intramolecular interactions, tautomerism, and hydrogen bonding (Sigalov et al., 2011).
Synthetic and Chemical Diversity
- Research demonstrated the synthesis of diverse pyridine and dihydro-6H-quinolin-5-one analogs, which are structurally related to 6,7-Dimethyl-2-(2-morpholinoethyl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, emphasizing the versatility of these compounds in chemical synthesis (Rybka et al., 2017).
Mechanism of Action
The mechanism of action of this compound in biological systems would depend on its structure and the target molecules in the body. Pyrrole-containing compounds are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more .
properties
IUPAC Name |
6,7-dimethyl-2-(2-morpholin-4-ylethyl)-1-pyridin-4-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O4/c1-15-13-18-19(14-16(15)2)31-23-20(22(18)28)21(17-3-5-25-6-4-17)27(24(23)29)8-7-26-9-11-30-12-10-26/h3-6,13-14,21H,7-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUQPTZNFEPVCCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCN4CCOCC4)C5=CC=NC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Dimethyl-2-(2-morpholinoethyl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione | |
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